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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of alternative disperse dyes to Disperse
Red 151 for the coloration of polyester fibers. The selection of an appropriate dye is critical for

achieving desired performance characteristics, including color fastness and reproducibility,

which are essential in research and development settings. This document outlines the

performance of several alternative red disperse dyes, supported by available experimental

data, and provides detailed protocols for their application and evaluation.

Executive Summary
Disperse Red 151 is a double azo disperse dye used for dyeing polyester. While it provides a

brilliant red shade, the textile industry is continuously seeking alternatives with improved

fastness properties, better environmental profiles, and enhanced performance on various

polyester substrates, including microfibers. This guide explores azo, anthraquinone, and

benzodifuranone-based disperse dyes as potential alternatives, presenting a comparative

analysis of their performance.

Quantitative Performance Data
The following table summarizes the fastness properties of Disperse Red 151 and selected

alternatives on polyester. The ratings are based on standardized testing methods, with higher

values indicating better performance.
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C.I. Name
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Light
Fastness
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Scale)

Wash
Fastness
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Sublimati
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Fastness
(1-5
Scale)

Rubbing
Fastness
(Dry/Wet)
(1-5
Scale)

Reference

Dye

Disperse

Red 151
26130 Double Azo

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

High-

Performan

ce

Alternative

s

Disperse

Red 343
- Single Azo 6-7[1] 5[1] 4-5[2]

Data Not

Available

Benzodifur

anone Red
-

Benzodifur

anone

Excellent

(Qualitative

)[3]

Extraordina

rily High

(Qualitative

)[3]

Excellent

(Qualitative

)

Excellent

(Qualitative

)

Azo &

Anthraquin

one

Alternative

s

Disperse

Red 82
11140 Single Azo 6-7[4] 5[4] 4-5[4] 4/4[4]

Disperse

Red 60
60756

Anthraquin

one
7[5] 4-5[5] 2-3[5]

Data Not

Available

Note: Fastness properties can vary depending on the specific substrate, depth of shade, and

dyeing process parameters.
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Experimental Protocols
Detailed methodologies for the dyeing of polyester and the evaluation of color fastness are

crucial for reproducible and comparable results. The following protocols are based on widely

accepted industry standards from the American Association of Textile Chemists and Colorists

(AATCC) and the International Organization for Standardization (ISO).

Polyester Dyeing Protocol (High-Temperature Method)
This protocol describes a standard high-temperature exhaust dyeing method for polyester

fabric.

Preparation of Dyebath:

Set the liquor-to-goods ratio (e.g., 10:1).

Add a dispersing agent (e.g., 1 g/L).

Add a pH buffer to maintain a pH of 4.5-5.5 (e.g., acetic acid).

Pre-disperse the required amount of dye powder in a small amount of water before adding

to the dyebath.

Dyeing Process:

Introduce the polyester fabric into the dyebath at 60°C.

Raise the temperature to 130°C at a rate of 1.5°C per minute.

Hold the temperature at 130°C for 45-60 minutes.

Cool the dyebath down to 70°C at a rate of 2°C per minute.

Rinse the fabric thoroughly.

Reduction Clearing:

Prepare a fresh bath with:
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Caustic Soda (2 g/L)

Sodium Hydrosulfite (2 g/L)

Treat the dyed fabric at 70-80°C for 15-20 minutes.

Rinse the fabric with hot and then cold water.

Neutralize with a weak acid if necessary.

Dry the fabric.

Color Fastness Testing Protocols
Light Fastness (AATCC Test Method 16.3 / ISO 105-B02):

Principle: This test evaluates the resistance of the color to fading when exposed to an

artificial light source that mimics natural daylight.

Apparatus: Xenon arc lamp, Blue Wool standards.

Procedure: A specimen of the dyed fabric is exposed to the xenon arc light alongside a set

of Blue Wool standards (rated 1-8). The light fastness is rated by comparing the degree of

fading of the specimen to that of the Blue Wool standards.

Wash Fastness (AATCC Test Method 61 / ISO 105-C06):

Principle: This test assesses the resistance of the color to laundering.

Apparatus: Launder-Ometer or similar accelerated laundering machine, stainless steel

balls, multifiber test fabric.

Procedure: The dyed specimen, in contact with a multifiber test fabric, is laundered in a

stainless steel canister containing a standardized detergent solution and stainless steel

balls. The test is run for a specified time and temperature. The color change of the

specimen and the staining of the multifiber fabric are evaluated using the Grey Scale.

Sublimation Fastness (AATCC Test Method 117 / ISO 105-P01):
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Principle: This test determines the resistance of the color to sublimation during heat

treatments.

Apparatus: Heat press or sublimation tester.

Procedure: A specimen of the dyed fabric is placed between two pieces of undyed

polyester fabric and subjected to a specific temperature (e.g., 180°C, 200°C, 220°C) for a

set time (e.g., 30 seconds). The color change of the specimen and the staining of the

adjacent undyed fabric are assessed using the Grey Scale.

Visualizations
Experimental Workflow for Polyester Dyeing and
Fastness Testing

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dyeing Process

Post-Treatment

Fastness Testing

Fabric Scouring

Dyebath Preparation
(Water, Dispersant, pH Buffer)

Dye Dispersion

Add Fabric to Dyebath
(60°C)

Temperature Ramp-up
(to 130°C)

Dyeing at 130°C
(45-60 min)

Cooling
(to 70°C)

Rinsing

Reduction Clearing
(70-80°C)

Hot & Cold Rinsing

Neutralization (Optional)

Drying

Light Fastness
(AATCC 16.3 / ISO 105-B02)

Wash Fastness
(AATCC 61 / ISO 105-C06)

Sublimation Fastness
(AATCC 117 / ISO 105-P01)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Need Alternative
to Disperse Red 151

Define Key Performance
Requirements

High Wash & Light
Fastness Critical?

High Sublimation
Fastness Needed?

No

Consider Benzodifuranone
Red Dyes

Yes

Cost-Effectiveness
a Major Factor?

No

Consider High-Energy
Azo Dyes

(e.g., Disperse Red 343)

Yes

Evaluate Anthraquinone vs. Azo
(e.g., DR 60 vs. DR 82)

Yes

Final Dye Selection
& Validation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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